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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 2-Propanone, 1-cyclopentyl- (CAS No. 1122-98-1),

ensuring laboratory safety and procedural integrity.

This document provides critical safety protocols and logistical information for handling 2-
Propanone, 1-cyclopentyl-. Adherence to these guidelines is paramount for minimizing risk

and ensuring a safe laboratory environment.

Hazard Identification and Classification
2-Propanone, 1-cyclopentyl- is a flammable liquid that poses several health risks.[1] It is

classified as toxic if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1]

Hazard Classification GHS Code Description

Flammable Liquid H226 Flammable liquid and vapor[1]

Acute Toxicity, Oral H301 Toxic if swallowed[1]

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b058136?utm_src=pdf-interest
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure

to 2-Propanone, 1-cyclopentyl-. The following table summarizes the mandatory PPE for

handling this chemical.
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye/Face Protection
Safety Goggles with Side-

Shields and Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes.[2][3]

A face shield provides an

additional layer of protection.

[2]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for protection

against solvents and ketones.

[3][4] Always inspect gloves for

integrity before use.[2][3]

Lab Coat/Protective Clothing

A flame-retardant and

impervious lab coat should be

worn to protect skin and

personal clothing from

contamination.[2][3]

Respiratory Protection Chemical Fume Hood

All handling of 2-Propanone, 1-

cyclopentyl- should be

conducted in a certified and

properly functioning chemical

fume hood to minimize

inhalation of vapors.[2]

Air-Purifying Respirator (APR)

For emergency situations such

as spills outside of a fume

hood, an APR with organic

vapor cartridges should be

available.[2]

Footwear Closed-Toe Shoes
Required to protect against

spills.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 2-Propanone, 1-cyclopentyl- is crucial for safety. The

following workflow outlines the necessary steps from preparation to disposal.

Preparation

Handling & Experimentation

Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Locate Emergency Equipment 
(Eyewash, Safety Shower)

Work in a Well-Ventilated Area 
(Fume Hood)

Avoid Contact with Skin and Eyes Evacuate and Ventilate Area

If Spill Occurs

Keep Away from Ignition Sources

Use Non-Sparking Tools for Transfers

Collect Waste in a Labeled, 
Sealed Container

Contain Spill with Inert Material

Clean Spill Area Thoroughly

Report Incident to Supervisor

Store in a Designated Hazardous 
Waste Area

Dispose of According to Institutional 
and Local Regulations
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Propanone, 1-cyclopentyl-.

Experimental Protocols: General Handling
Preparation: Before beginning any work, ensure all required PPE is correctly donned. Verify

that the chemical fume hood is functioning correctly and that an eyewash station and safety

shower are accessible.

Aliquoting and Transfer: Conduct all transfers of 2-Propanone, 1-cyclopentyl- within a

chemical fume hood. Use only non-sparking tools to prevent ignition of flammable vapors.[5]

[6] Perform all transfers slowly to minimize splashing and aerosol generation.

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water. Decontaminate the work area to prevent secondary exposure.

Disposal Plan
All waste containing 2-Propanone, 1-cyclopentyl-, including empty containers, contaminated

labware, and used PPE, must be treated as hazardous waste.

Waste Collection: Collect all waste in a designated, properly labeled, and sealed container

that is compatible with the chemical.

Storage: Store the hazardous waste container in a designated satellite accumulation area

away from heat, sparks, and open flames.[7]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

company.[7] Do not dispose of 2-Propanone, 1-cyclopentyl- down the drain.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills: For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite)

and place it in a sealed container for disposal. For large spills, evacuate the area and contact

your institution's emergency response team.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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